Cas no 10603-46-0 (3-chloro-1-methyl-Pyrrolidine)

• Product Name: 3-chloro-1-methyl-Pyrrolidine
• CAS No: 10603-46-0
• MF: C₅H₁₀ClN
• MW: 119.592600345612
• CID: 1097731
• PubChem ID: 12374095
• Update Time: 2025-05-24

3-chloro-1-methyl-Pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1-methylpyrrolidine
• 3-Chloro-1-Methyl-pyrrolidine
• DB-304488
• 10603-46-0
• SB45809
• DTXSID20494987
• AM90550
• 3-chloro-1-methyl pyrrolidine
• SCHEMBL9699113
• AKOS012694331
• G65912
• CAHQEQOLLRTHEM-UHFFFAOYSA-N
• 3-chloro-1-methyl-Pyrrolidine

• MDL： MFCD18347744
• Inchi： 1S/C5H10ClN/c1-7-3-2-5(6)4-7/h5H,2-4H2,1H3
• InChI Key： CAHQEQOLLRTHEM-UHFFFAOYSA-N
• SMILES： ClC1CN(C)CC1

Computed Properties

• Exact Mass: 119.0503
• Monoisotopic Mass: 119.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Additional information on 3-chloro-1-methyl-Pyrrolidine

Recent Advances in the Study of 3-Chloro-1-methyl-Pyrrolidine (CAS: 10603-46-0) in Chemical Biology and Pharmaceutical Research

3-Chloro-1-methyl-Pyrrolidine (CAS: 10603-46-0) is a chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic amine, characterized by a pyrrolidine ring substituted with a chloro and a methyl group, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders, infectious diseases, and cancer.

One of the most notable advancements in the study of 3-Chloro-1-methyl-Pyrrolidine is its role as a building block for the synthesis of pharmacologically active compounds. Researchers have successfully utilized this compound to develop inhibitors of enzymes such as monoamine oxidases (MAOs) and histone deacetylases (HDACs), which are implicated in neurodegenerative diseases and cancer, respectively. The compound's ability to modulate these enzymatic activities highlights its potential as a scaffold for designing new drugs with improved efficacy and reduced side effects.

In addition to its applications in drug discovery, 3-Chloro-1-methyl-Pyrrolidine has also been investigated for its utility in chemical biology. Recent studies have demonstrated its use as a ligand in metal-catalyzed reactions, enabling the efficient synthesis of complex molecular architectures. This has opened new avenues for the development of catalytic systems that can be employed in the production of fine chemicals and pharmaceuticals. Furthermore, the compound's stability and reactivity under various conditions make it a valuable tool for exploring reaction mechanisms and optimizing synthetic pathways.

The pharmacological profile of 3-Chloro-1-methyl-Pyrrolidine has also been a subject of recent research. Preclinical studies have shown that derivatives of this compound exhibit promising bioactivity, including antimicrobial and anti-inflammatory properties. For instance, certain analogs have demonstrated potent activity against drug-resistant bacterial strains, suggesting their potential as next-generation antibiotics. These findings underscore the importance of further investigating the structure-activity relationships of 3-Chloro-1-methyl-Pyrrolidine derivatives to optimize their therapeutic potential.

Despite these advancements, challenges remain in the development and application of 3-Chloro-1-methyl-Pyrrolidine-based compounds. Issues such as solubility, bioavailability, and toxicity need to be addressed to ensure their suitability for clinical use. Recent efforts have focused on modifying the chemical structure of the compound to enhance its pharmacokinetic properties while retaining its bioactivity. Computational modeling and high-throughput screening have been employed to identify promising candidates, accelerating the drug discovery process.

In conclusion, 3-Chloro-1-methyl-Pyrrolidine (CAS: 10603-46-0) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its potential therapeutic applications, makes it a valuable compound for further study. Ongoing research aims to overcome existing challenges and unlock the full potential of this molecule in drug development and beyond. The insights gained from these studies will undoubtedly contribute to the advancement of the field and the discovery of novel treatments for various diseases.